diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: diethyl 5-formamido-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C12H15NO5S/c1-4-17-11(15)8-7(3)9(12(16)18-5-2)19-10(8)13-6-14/h6H,4-5H2,1-3H3,(H,13,14)
• InChI Key: HBIPYSDGLDREDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC=O
• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol

Description

Diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate is a compound that belongs to the class of thiophene carboxylates. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate is not well understood. However, it has been suggested that it may inhibit the activity of enzymes involved in cancer cell proliferation and induce apoptosis in cancer cells. It has also been shown to have an inhibitory effect on acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine in the brain, making it a potential drug for the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate has been shown to have various biochemical and physiological effects. It has been reported to have a cytotoxic effect on cancer cells, induce apoptosis, and inhibit the activity of enzymes involved in cancer cell proliferation. It has also been shown to have an inhibitory effect on acetylcholinesterase, which could potentially improve cognitive function in patients with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the significant advantages of diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate is its versatility in various fields of scientific research. It can be used as a building block for the synthesis of new materials and as a fluorescent sensor for the detection of metal ions. However, one of the limitations of diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate is its limited solubility in water, which can hinder its application in certain experiments.

Future Directions

There are many potential future directions for the research on diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate. One of the significant future directions is the development of new materials using diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate as a building block. It can also be further investigated for its potential as an anti-cancer agent and as a drug for the treatment of Alzheimer's disease. Furthermore, its potential as a fluorescent sensor for the detection of metal ions can be explored further. The development of new synthesis methods to improve the yield and purity of the compound can also be a future direction of research.
Conclusion:
In conclusion, diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate is a compound with significant potential applications in various fields of scientific research. Its versatility as a building block for the synthesis of new materials and as a fluorescent sensor for the detection of metal ions makes it an attractive compound for research. Its potential as an anti-cancer agent and drug for the treatment of Alzheimer's disease also warrants further investigation. While there are limitations to its application in certain experiments, the future directions of research on diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate are promising, and it is an exciting compound for scientific research.

Synthesis Methods

The synthesis of diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate involves the reaction between 3-methylthiophene-2,4-dicarboxylic acid and formamide in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with diethylamine to obtain the final compound. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

Diethyl 5-(formylamino)-3-methyl-2,4-thiophenedicarboxylate has shown potential applications in various fields of scientific research. One of the significant applications is in the field of material science, where it has been used as a building block for the synthesis of new materials with unique properties. It has also been used in the synthesis of fluorescent sensors for the detection of metal ions. In the field of medicine, it has been investigated for its potential as an anti-cancer agent and as a drug for the treatment of Alzheimer's disease.